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Compound of Interest

Compound Name: Mecetronium ethylsulfate

Cat. No.: B1200209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mecetronium ethylsulfate (MES) is a quaternary ammonium compound (QAC) that functions

as a cationic surfactant.[1] It exhibits broad-spectrum antimicrobial properties, making it an

effective active ingredient in various disinfectant and antiseptic formulations.[2][3] This

document provides detailed application notes and protocols for the use of Mecetronium
ethylsulfate in industrial cleaning agents, targeting researchers and formulation scientists.
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Property Value Reference

Chemical Name

N-ethyl-N,N-dimethyl-1-

hexadecanaminium ethyl

sulfate

[4]

CAS Number 3006-10-8 [4]

Molecular Formula C22H49NO4S [5]

Molecular Weight 423.69 g/mol [5]

Appearance White to off-white powder [6]

Solubility Soluble in water [6]

Applications in Industrial Cleaning Agents
Mecetronium ethylsulfate is a versatile compound for industrial cleaning formulations due to

its dual functionality as a disinfectant and a surfactant.

Disinfectant: As a QAC, MES is effective against a wide range of microorganisms, including

bacteria, fungi, and viruses. Its mechanism of action involves the disruption of microbial cell

membranes, leading to cell lysis and death. This makes it suitable for formulating

disinfectants for hard surfaces in industrial settings.

Surfactant: The amphiphilic nature of MES, with a hydrophilic quaternary ammonium head

and a lipophilic alkyl chain, allows it to reduce surface tension and emulsify soils, aiding in

the cleaning process. As a cationic surfactant, it can be formulated into various cleaning

products. The cleaning efficacy of cationic surfactants is influenced by the structure of their

hydrophobic chains.

Antistatic Agent: Quaternary ammonium compounds are known to possess antistatic

properties, which can be a beneficial secondary characteristic in certain industrial cleaning

applications.
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The following tables present illustrative data on the bactericidal efficacy of Mecetronium
ethylsulfate. This data is representative of expected performance based on typical QAC

efficacy and should be confirmed by laboratory testing.

Table 1: Illustrative Bactericidal Efficacy of Mecetronium Ethylsulfate against Staphylococcus

aureus

Concentration (ppm) Contact Time (minutes) Log Reduction

100 5 2.5

100 10 3.8

200 5 4.2

200 10 >5.0

400 1 >5.0

400 5 >5.0

Table 2: Illustrative Bactericidal Efficacy of Mecetronium Ethylsulfate against Pseudomonas

aeruginosa

Concentration (ppm) Contact Time (minutes) Log Reduction

100 5 1.8

100 10 2.9

200 5 3.5

200 10 4.8

400 1 4.1

400 5 >5.0
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Protocol 1: Evaluation of Bactericidal Efficacy on Hard,
Non-Porous Surfaces (Adapted from ASTM E1153)
This protocol is designed to evaluate the efficacy of a sanitizer recommended for inanimate,

non-food contact surfaces.[6][7][8]

1. Materials:

Mecetronium ethylsulfate-based cleaning formulation.
Sterile glass or stainless steel carriers (e.g., 1x1 cm slides).
Test microorganisms (e.g., Staphylococcus aureus ATCC 6538, Klebsiella pneumoniae
ATCC 4352).
Nutrient broth and agar (e.g., Tryptic Soy Broth/Agar).
Neutralizing broth (e.g., Dey-Engley Neutralizing Broth).
Sterile distilled water.
Incubator (35 ± 2°C).
Vortex mixer.
Pipettes and other standard microbiology laboratory equipment.

2. Method:

Culture Preparation: Prepare a 24-hour broth culture of the test organism.
Carrier Inoculation: Inoculate each sterile carrier with a defined volume (e.g., 0.01 mL) of the
microbial culture and let it dry under controlled conditions.
Sanitizer Application: Apply the MES-based cleaning formulation to the inoculated carriers for
a specified contact time (e.g., 5 or 10 minutes).
Neutralization: After the contact time, transfer the carriers to a tube containing neutralizing
broth to stop the antimicrobial action.
Enumeration: Vortex the tubes to recover surviving microorganisms. Perform serial dilutions
and plate onto nutrient agar.
Incubation: Incubate the plates at 35 ± 2°C for 24-48 hours.
Data Analysis: Count the colonies on the plates and calculate the log reduction compared to
control carriers treated with a placebo (e.g., sterile water). A passing result typically requires
a specific log reduction, often ≥3-log (99.9%) reduction.[9]
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This European standard specifies a quantitative non-porous surface test for the evaluation of

bactericidal activity of chemical disinfectants used in food, industrial, domestic, and institutional

areas.[10][11][12][13]

1. Materials:

Mecetronium ethylsulfate-based disinfectant formulation.
Sterile stainless steel discs (2 cm diameter).
Test microorganisms (e.g., Pseudomonas aeruginosa ATCC 15442, Staphylococcus aureus
ATCC 6538, Enterococcus hirae ATCC 10541, Escherichia coli K12 NCTC 10538).
Interfering substances (for clean or dirty conditions, e.g., bovine albumin solution).
Neutralizing solution and agar.
Water bath or incubator (for specified test temperature, e.g., 20°C).
Standard microbiology laboratory equipment.

2. Method:

Test Suspension Preparation: Prepare a suspension of the test organism in a solution with or
without an interfering substance to simulate clean or dirty conditions.
Inoculation of Surfaces: Pipette a small volume of the test suspension onto the center of the
stainless steel discs and allow them to dry to form a film.
Product Application: Apply the MES-based disinfectant to the dried film on the discs for a
specified contact time (e.g., 5 minutes).
Recovery of Surviving Organisms: After the contact time, transfer the discs to a tube with a
validated neutralizer. Agitate to recover the surviving microorganisms.
Enumeration: Plate the neutralized suspension using a suitable agar medium.
Incubation: Incubate the plates under appropriate conditions.
Calculation of Reduction: Determine the number of viable counts and calculate the
logarithmic reduction. For bactericidal activity, a log reduction of ≥ 4 is typically required to
pass the test.[10]
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Caption: Mechanism of action of Mecetronium Ethylsulfate as a disinfectant.
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Caption: Experimental workflow for evaluating disinfectant efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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